Methyl 3-iodo-2H-pyrazolo[4,3-b]pyridine-5-carboxylate
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Overview
Description
“Methyl 3-iodo-2H-pyrazolo[4,3-b]pyridine-5-carboxylate” is a chemical compound that belongs to the class of pyrazolo[3,4-b]pyridine derivatives . These compounds are known for their significant bioactive properties and are often used in the discovery of potent agents in pharmaceuticals and agrochemicals .
Synthesis Analysis
The synthesis of pyrazolo[3,4-b]pyridine derivatives, including “this compound”, can be achieved through various methods . One such method involves the use of 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of amorphous carbon-supported sulfonic acid (AC-SO3H) as the catalyst . This method provides the desired products with moderate to good yields .Chemical Reactions Analysis
The chemical reactions involving “this compound” can be analyzed based on the synthetic methods used for its production . The reaction involves a sequential opening/closing cascade reaction .Scientific Research Applications
Synthesis and Antibacterial Activity
Researchers have developed various pyrazolo[3,4-b]pyridine derivatives through Friedländer condensation, highlighting their potential in antibacterial applications. These derivatives showed moderate to good antibacterial activity against pathogens like P. aeruginosa, E. coli, S. pneumoniae, and B. cereus, particularly when a carboxamide group is present at the 5-position (N. Panda, S. Karmakar, & A. K. Jena, 2011).
Chemical Sensing and Bioimaging
A novel probe based on the pyridine–pyrazole system was synthesized for the sensitive and selective detection of Al3+. This probe, due to its chelation-induced enhanced fluorescence (CHEF), allows for the nanomolar detection of Al3+ in biological conditions, demonstrating its utility in chemical sensing and bioimaging applications (Barnali Naskar et al., 2018).
Ultrasound-Promoted Synthesis
A three-component regioselective reaction facilitated by ultrasound irradiation was employed to synthesize fused polycyclic 4-aryl-3-methyl-4,7-dihydro-1H-pyrazolo[3,4-b]pyridines. This method proved rapid and efficient, yielding products in excellent yields within short reaction times, underscoring the role of ultrasound in enhancing synthetic processes (M. Nikpassand et al., 2010).
Crystal Structure and Cytotoxicity Studies
Research on pyridyl–pyrazole-3-one derivatives, including methyl 5-(acetyloxy)-1-(6-bromo-2-pyridinyl)-1H-pyrazole-3-carboxylate, has provided insights into their crystal structures and cytotoxicity. These studies revealed specific compounds' weak growth inhibition effects on HepG2 cell lines, indicating potential in designing selective anticancer agents (Q. Huang et al., 2017).
Synthesis from Tetrahydropyridine-5-carboxylates
A two-step procedure was developed to synthesize novel methyl 4,7-dihydro-1H-pyrazolo[3,4-b]pyridine-5-carboxylates from readily available 2-oxo-1,2,3,4-tetrahydropyridine-5-carboxylates. This process, involving treatment with the Vilsmeier–Haack reagent followed by hydrazine, highlights a pathway for preparing these compounds in good yields (Y. Verdecia et al., 1996).
Mechanism of Action
Future Directions
properties
IUPAC Name |
methyl 3-iodo-2H-pyrazolo[4,3-b]pyridine-5-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6IN3O2/c1-14-8(13)5-3-2-4-6(10-5)7(9)12-11-4/h2-3H,1H3,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CBLUXAGEWIEMHV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NC2=C(NN=C2C=C1)I |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6IN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.06 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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